4-{N-[4-(4-chlorobenzyl)-1-piperazinyl]ethanimidoyl}-2-methoxyphenol

• IUPAC Name: 4-[(E)-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-C-methylcarbonimidoyl]-2-methoxyphenol
• InChI: InChI=1S/C20H24ClN3O2/c1-15(17-5-8-19(25)20(13-17)26-2)22-24-11-9-23(10-12-24)14-16-3-6-18(21)7-4-16/h3-8,13,25H,9-12,14H2,1-2H3/b22-15+
• InChI Key: QPBOKCMORSSMHU-PXLXIMEGSA-N
• Canonical SMILES: CC(=NN1CCN(CC1)CC2=CC=C(C=C2)Cl)C3=CC(=C(C=C3)O)OC
• Isomeric SMILES: C/C(=N\N1CCN(CC1)CC2=CC=C(C=C2)Cl)/C3=CC(=C(C=C3)O)OC
• Molecular Formula: C20H24ClN3O2
• Molecular Weight: 373.9 g/mol

Description

4-{N-[4-(4-chlorobenzyl)-1-piperazinyl]ethanimidoyl}-2-methoxyphenol, also known as SB-269970, is a selective serotonin 5-HT7 receptor antagonist. It is a chemical compound that has been studied extensively for its potential therapeutic benefits in various medical conditions.

Scientific Research Applications

4-{N-[4-(4-chlorobenzyl)-1-piperazinyl]ethanimidoyl}-2-methoxyphenol has been studied extensively in various medical conditions. It has been shown to have potential therapeutic benefits in the treatment of depression, anxiety, schizophrenia, and other psychiatric disorders. It has also been studied for its potential use in the treatment of obesity, diabetes, and other metabolic disorders.

Mechanism of Action

4-{N-[4-(4-chlorobenzyl)-1-piperazinyl]ethanimidoyl}-2-methoxyphenol works by selectively blocking the serotonin 5-HT7 receptor. This receptor is involved in the regulation of various physiological processes, including mood, cognition, and metabolism. By blocking this receptor, this compound may have a beneficial effect on these processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes. It has been shown to increase dopamine and norepinephrine levels in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to increase insulin sensitivity and glucose uptake in adipose tissue, which may contribute to its potential use in the treatment of metabolic disorders.

Advantages and Limitations for Lab Experiments

One advantage of 4-{N-[4-(4-chlorobenzyl)-1-piperazinyl]ethanimidoyl}-2-methoxyphenol is its selectivity for the serotonin 5-HT7 receptor, which allows for more targeted research. However, one limitation is that it may not be effective in all medical conditions, and further research is needed to fully understand its potential therapeutic benefits.

Future Directions

There are several future directions for research on 4-{N-[4-(4-chlorobenzyl)-1-piperazinyl]ethanimidoyl}-2-methoxyphenol. One area of interest is its potential use in the treatment of metabolic disorders, such as obesity and diabetes. Another area of interest is its potential use in the treatment of psychiatric disorders, such as depression and anxiety. Further research is needed to fully understand the mechanisms of action and potential therapeutic benefits of this compound.

Synthesis Methods

4-{N-[4-(4-chlorobenzyl)-1-piperazinyl]ethanimidoyl}-2-methoxyphenol was first synthesized by scientists at GlaxoSmithKline in the early 2000s. The synthesis of this compound involves several steps, including the reaction of 4-chlorobenzylamine with 2-methoxyphenol to form the intermediate compound, which is then reacted with piperazine and ethyl chloroformate to form the final product.